Cas no 886935-94-0 (N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide
• CAS No: 886935-94-0
• MF: C₁₆H₁₃BrN₂O₃S₂
• MW: 425.320020437241
• CID: 5478639
• Update Time: 2025-05-20

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-bromo-2-benzothiazolyl)-4-(ethylsulfonyl)-
• N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C16H13BrN2O3S2/c1-2-24(21,22)12-6-3-10(4-7-12)15(20)19-16-18-13-8-5-11(17)9-14(13)23-16/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key： SCFUOBFIFCQGTE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Br)C=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS 886935-94-0): A Comprehensive Overview

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS 886935-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzothiazole derivative is known for its unique structural features, which make it a valuable intermediate in drug discovery and development. The compound's molecular formula is C₁₆H₁₃BrN₂O₃S₂, and it exhibits a molecular weight of 425.32 g/mol. Researchers are particularly interested in its potential applications due to the presence of both benzothiazole and sulfonyl functional groups, which are often associated with bioactive properties.

The 6-bromo-1,3-benzothiazole moiety in N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide is a key structural element that contributes to its reactivity and potential biological activity. Benzothiazoles are widely studied in medicinal chemistry for their diverse pharmacological effects, including antimicrobial, anticancer, and anti-inflammatory properties. The addition of the ethanesulfonyl group further enhances the compound's versatility, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its role in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

In the context of current research trends, N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide aligns with the growing interest in small-molecule inhibitors and kinase-targeted therapies. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often linked to cancer and other disorders. Researchers are investigating whether this compound can modulate kinase activity, offering a potential avenue for drug development. Additionally, its brominated benzothiazole structure makes it a valuable scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The synthetic route for N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide typically involves the condensation of 6-bromo-2-aminobenzothiazole with 4-(ethanesulfonyl)benzoic acid or its derivatives. This process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and confirm its structural integrity. The availability of high-quality CAS 886935-94-0 is crucial for researchers aiming to explore its applications in depth.

From a market perspective, the demand for N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide is driven by its potential in drug discovery and academic research. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound to support their projects. Its niche applications and specialized nature make it a high-value chemical in the fine chemicals market. Furthermore, the compound's compatibility with high-throughput screening platforms enhances its appeal for large-scale drug development initiatives.

In summary, N-(6-bromo-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS 886935-94-0) represents a compelling area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential biological activities, positions it as a promising candidate for future therapeutic innovations. As research continues to uncover its full capabilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.